Cas no 1820580-11-7 (((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride)

• Product Name: ((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride
• CAS No: 1820580-11-7
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 5172209
• PubChem ID: 119031139
• Update Time: 2025-10-30

((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride
• [(2R,5S)-5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)oxolan-2-yl]methanamine hydrochloride

• Inchi： 1S/C10H15N3O2.ClH/c11-5-7-3-4-8(14-7)10-12-9(13-15-10)6-1-2-6;/h6-8H,1-5,11H2;1H/t7-,8+;/m1./s1
• InChI Key： FEMCPFPRDOBSMG-WLYNEOFISA-N
• SMILES： Cl.O1[C@@H](CN)CC[C@H]1C1=NC(C2CC2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Topological Polar Surface Area: 74.2

Additional information on ((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride

Comprehensive Overview of ((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride (CAS No. 1820580-11-7)

The compound ((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride, identified by its CAS number 1820580-11-7, represents a significant advancement in the field of medicinal chemistry. This chiral molecule, featuring a tetrahydrofuran core and a 1,2,4-oxadiazole moiety, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its stereospecific properties, as the (2R,5S) configuration plays a crucial role in its biological activity.

In recent years, the demand for chiral building blocks like this compound has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. The presence of the cyclopropyl group attached to the 1,2,4-oxadiazole ring enhances the molecule's metabolic stability, a feature highly sought after in the design of new therapeutic agents. Its hydrochloride salt form improves solubility, making it more suitable for formulation studies.

The structural uniqueness of CAS 1820580-11-7 has made it a subject of numerous scientific inquiries. Common questions in academic and industrial research include: "How does the tetrahydrofuran ring influence bioavailability?" and "What are the synthetic routes to access this chiral amine scaffold?" These queries reflect the growing interest in heterocyclic compounds with potential CNS activity, a hot topic in current medicinal chemistry research.

From a synthetic chemistry perspective, the preparation of ((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride involves sophisticated asymmetric synthesis techniques. The 1,2,4-oxadiazole formation typically requires careful optimization of reaction conditions to achieve high yields. Recent publications have highlighted innovative approaches to constructing this privileged structure, with particular emphasis on green chemistry principles to minimize environmental impact.

The pharmacological potential of this compound stems from its structural similarity to various bioactive molecules targeting neurological pathways. While specific therapeutic applications remain under investigation, the presence of both hydrogen bond acceptors and lipophilic groups in its architecture suggests good blood-brain barrier permeability. This characteristic aligns with current research trends focusing on CNS-targeted drug design, addressing unmet medical needs in neurological disorders.

Quality control of CAS 1820580-11-7 presents unique analytical challenges due to its chiral nature. Advanced techniques such as chiral HPLC and NMR spectroscopy are essential for verifying stereochemical purity. The pharmaceutical industry has shown increasing interest in developing robust analytical methods for such complex molecules, responding to regulatory requirements for enantiomerically pure drug substances.

In the context of drug discovery, this compound serves as an excellent example of modern fragment-based drug design. The tetrahydrofuran and 1,2,4-oxadiazole fragments offer multiple vectors for structural modification, enabling medicinal chemists to explore diverse structure-activity relationships. Such flexibility is particularly valuable in the current era of personalized medicine, where molecular diversity is key to addressing complex diseases.

The stability profile of ((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride under various conditions has become a research focus, especially for formulation scientists. Understanding its solid-state properties and polymorphic behavior is crucial for developing stable dosage forms. These investigations contribute to the broader discussion about improving drug delivery systems for challenging molecular entities.

From an intellectual property perspective, compounds like CAS 1820580-11-7 frequently appear in patent applications related to central nervous system therapeutics. The unique combination of its chiral centers and heterocyclic systems makes it a valuable scaffold for proprietary drug development. This aligns with the pharmaceutical industry's ongoing efforts to create novel small molecule therapeutics with improved efficacy and safety profiles.

As research continues, the scientific community anticipates more discoveries regarding the biological activities of ((2R,5S)-5-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)tetrahydrofuran-2-yl)methanamine hydrochloride. Its structural features position it as a promising candidate for further investigation in various therapeutic areas, particularly those requiring target-specific and stereoselective pharmacological agents. The ongoing exploration of this compound exemplifies the innovative approaches driving modern pharmaceutical research forward.